1-(3-Fluorophenyl)piperazin-2-one hydrochloride
Overview
Description
1-(3-Fluorophenyl)piperazin-2-one hydrochloride, also known as 3-FPH, is a synthetic compound that has been studied for its potential applications in scientific research. It is a member of the piperazinone family, which is composed of compounds with a pyridinic nitrogen and an aromatic ring. 3-FPH has been used in several studies due to its ability to act as an agonist at the 5-HT2A serotonin receptor, which is involved in a variety of neurological processes.
Scientific Research Applications
Medicinal Chemistry
1-(3-Fluorophenyl)piperazin-2-one hydrochloride: is a compound with potential applications in medicinal chemistry. It can be used in the synthesis of various pharmacologically active molecules. For instance, it has been utilized in the preparation of substituted triazoles . These triazoles can act as allosteric modulators of the mGluR5 receptor, which is significant in the treatment of neurological and psychiatric disorders .
Neuroscience
In neuroscience, this compound aids in understanding brain functions and developing new drugs. Its role in modulating receptors like mGluR5 is crucial since these receptors are involved in synaptic transmission and are linked to various neurological conditions.
Drug Development
The compound’s utility in drug development is notable, especially in the creation of antiviral agents. Piperazinyl antiviral agents are an area of active research, and 1-(3-Fluorophenyl)piperazin-2-one hydrochloride serves as a precursor in synthesizing these compounds .
Brain Function Research
Research into brain function, particularly concerning neurological and psychiatric disorders, benefits from this compound. It is used to develop allosteric modulators that can influence brain activity and potentially lead to new treatments for disorders such as schizophrenia and depression .
Chemical Synthesis
In chemical synthesis, 1-(3-Fluorophenyl)piperazin-2-one hydrochloride is valuable due to its structural components, which include a fluorophenyl ring and a piperazinyl ring. These features make it a versatile intermediate in synthesizing a wide range of chemical entities .
Analytical Chemistry
As an analytical reference standard, this compound is categorized as a piperazine. It is used in research and forensic applications to understand the physiological and toxicological properties of piperazine-related compounds .
Mechanism of Action
Target of Action
The primary target of 1-(3-Fluorophenyl)piperazin-2-one Hydrochloride is the metabotropic glutamate receptor 5 (mGluR5) . This receptor plays a crucial role in the central nervous system, influencing various neurological and psychiatric disorders .
Mode of Action
1-(3-Fluorophenyl)piperazin-2-one Hydrochloride acts as an allosteric modulator of the mGluR5 receptor . By binding to a site distinct from the active site on the receptor, it modifies the receptor’s response to its ligand, glutamate . This modulation can either enhance or inhibit the receptor’s activity, depending on the nature of the allosteric modulator .
Biochemical Pathways
The mGluR5 receptor is involved in several biochemical pathways in the brain. When 1-(3-Fluorophenyl)piperazin-2-one Hydrochloride modulates this receptor, it can affect these pathways and their downstream effects . .
Result of Action
The modulation of the mGluR5 receptor by 1-(3-Fluorophenyl)piperazin-2-one Hydrochloride can have various molecular and cellular effects. It can potentially be useful in the treatment of neurological and psychiatric disorders, given the role of the mGluR5 receptor in these conditions .
properties
IUPAC Name |
1-(3-fluorophenyl)piperazin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FN2O.ClH/c11-8-2-1-3-9(6-8)13-5-4-12-7-10(13)14;/h1-3,6,12H,4-5,7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWJONQUGTKAGCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1)C2=CC(=CC=C2)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClFN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Fluorophenyl)piperazin-2-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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